1-({2-[(5-chloro-2-ethoxybenzyl)amino]ethyl}amino)propan-2-ol dihydrochloride

• IUPAC Name: 1-[2-[(5-chloro-2-ethoxyphenyl)methylamino]ethylamino]propan-2-ol;dihydrochloride
• InChI: InChI=1S/C14H23ClN2O2.2ClH/c1-3-19-14-5-4-13(15)8-12(14)10-17-7-6-16-9-11(2)18;;/h4-5,8,11,16-18H,3,6-7,9-10H2,1-2H3;2*1H
• InChI Key: DADZTVHKHQXCOC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Cl)CNCCNCC(C)O.Cl.Cl
• Molecular Formula: C14H25Cl3N2O2
• Molecular Weight: 359.7 g/mol

Description

1-({2-[(5-chloro-2-ethoxybenzyl)amino]ethyl}amino)propan-2-ol dihydrochloride is a chemical compound that has been widely used in scientific research applications. It is a potent inhibitor of certain enzymes and has shown promising results in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 1-({2-[(5-chloro-2-ethoxybenzyl)amino]ethyl}amino)propan-2-ol dihydrochloride involves its ability to inhibit certain enzymes such as protein kinase C. This inhibition leads to a decrease in the activity of these enzymes, which can result in a decrease in cell proliferation and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-({2-[(5-chloro-2-ethoxybenzyl)amino]ethyl}amino)propan-2-ol dihydrochloride are dependent on the specific enzyme or pathway that it is inhibiting. Inhibition of protein kinase C can result in a decrease in cell proliferation, while inhibition of inflammatory pathways can result in a decrease in inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 1-({2-[(5-chloro-2-ethoxybenzyl)amino]ethyl}amino)propan-2-ol dihydrochloride in lab experiments is its potent inhibitory activity. This makes it a useful tool for studying the specific enzymes or pathways that it targets. However, one limitation is that its inhibitory activity may also affect other pathways or enzymes, which can complicate the interpretation of results.

Future Directions

There are several future directions for the study of 1-({2-[(5-chloro-2-ethoxybenzyl)amino]ethyl}amino)propan-2-ol dihydrochloride. One area of interest is its potential use in the treatment of cancer. Further studies are needed to determine its efficacy and safety in treating various types of cancer. Additionally, its anti-inflammatory properties make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Further studies are needed to determine its effectiveness in treating these diseases. Finally, the development of more selective inhibitors of specific enzymes or pathways targeted by 1-({2-[(5-chloro-2-ethoxybenzyl)amino]ethyl}amino)propan-2-ol dihydrochloride could lead to the development of more effective and safer treatments for various diseases.

Scientific Research Applications

1-({2-[(5-chloro-2-ethoxybenzyl)amino]ethyl}amino)propan-2-ol dihydrochloride has been extensively studied for its potential therapeutic applications. It has been shown to be a potent inhibitor of certain enzymes such as protein kinase C and has been investigated for its potential use in the treatment of cancer. Additionally, it has been shown to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis.